76-76-6

Probarbital

• CAS RN:
• 76-76-6

• Formula:
• C9H14N2O3

• InChI:
• InChI=1S/C9H14N2O3/c1-4-9(5(2)3)6(12)10-8(14)11-7(9)13/h5H,4H2,1-3H3,(H2,10,11,12,13,14)

• InChIKey:
• HHLXJTDUHFBYAU-UHFFFAOYSA-N

• Probarbital, also known as Probarbital, is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

8-fluoro-1,4-dihydrocinnolin-4-one

In Stock

• CAS RN:
• 876-76-6

• Formula:
• C8H5FN2O

• InChI:
• InChI=1S/C8H5FN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)

• InChIKey:
• UTBSRJYKPXUAQX-UHFFFAOYSA-N

• 8-fluoro-1,4-dihydrocinnolin-4-one is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.

4-Phenyl-3-butyn-2-ol

In Stock

• CAS RN:
• 5876-76-6

• Formula:
• C10H10O

• InChI:
• InChI=1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,1H3

• InChIKey:
• JYOZFNMFSVAZAW-UHFFFAOYSA-N

• 4-Phenyl-3-butyn-2-ol is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.

(Z)-ethyl 1-butyl-2-((3,5-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534576-76-6

• Formula:
• C27H28N4O6

• InChI:
• InChI=1S/C27H28N4O6/c1-5-7-11-31-23-20(26(33)30-12-9-8-10-22(30)28-23)16-21(27(34)37-6-2)24(31)29-25(32)17-13-18(35-3)15-19(14-17)36-4/h8-10,12-16H,5-7,11H2,1-4H3

• InChIKey:
• LSJZIXVQZUQXEU-OLFWJLLRSA-N

• (Z)-ethyl 1-butyl-2-((3,5-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H28N4O6 and its molecular weight is 504.543. The purity is usually 95%.

Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898776-76-6

• Formula:
• C14H16Cl2O3

• InChI:
• InChI=1S/C14H16Cl2O3/c1-2-19-14(18)6-4-3-5-13(17)10-7-8-11(15)12(16)9-10/h7-9H,2-6H2,1H3

• InChIKey:
• FYTFCGZSFPKBTC-UHFFFAOYSA-N

• Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C14H16Cl2O3 and its molecular weight is 303.2 g/mol. The purity is usually 95%.

N-(4-aminophenyl)-2-(3,4-dimethylphenoxy)acetamide

In Stock

• CAS RN:
• 898176-76-6

• Formula:
• C16H18N2O2

• InChI:
• InChI=1S/C16H18N2O2/c1-11-3-8-15(9-12(11)2)20-10-16(19)18-14-6-4-13(17)5-7-14/h3-9H,10,17H2,1-2H3,(H,18,19)

• InChIKey:
• ZBDUKLBDZSSBIU-UHFFFAOYSA-N

• N-(4-aminophenyl)-2-(3,4-dimethylphenoxy)acetamide is a useful research compound. Its molecular formula is C16H18N2O2 and its molecular weight is 270.33 g/mol. The purity is usually 95%.

Ac-Arg-Ser-Leu-Lys-AMC

In Stock

• CAS RN:
• 259176-76-6

• Formula:
• C33H51N9O8

• InChI:
• InChI=1S/C33H51N9O8/c1-18(2)14-25(41-32(49)26(17-43)42-30(47)23(38-20(4)44)9-7-13-37-33(35)36)31(48)40-24(8-5-6-12-34)29(46)39-21-10-11-22-19(3)15-28(45)50-27(22)16-21/h10-11,15-16,18,23-26,43H,5-9,12-14,17,34H2,1-4H3,(H,38,44)(H,39,46)(H,40,48)(H,41,49)(H,42,47)(H4,35,36,37)/t23-,24-,25-,26-/m0/s1

• InChIKey:
• ZVPQHIMGLOTCBK-CQJMVLFOSA-N

• 1-Stearoyl-2-arachidonoyl-sn–glycerol is a diacylglycerol (DAG) with polyunsaturated fatty acid arachidonic acid and stearic acid in the sn-1 and sn-2 positions, respectively. 1-Stearoyl-2-arachidonoyl-sn–glycerol is a diacylglycerol is a potent activator of PKCα, PKCε, and PKCδ and also competitively binds to the Ras activator RasGRP. 1,2-Diacylglycerols are formed in cells through the hydrolysis of phosphatidylinositol 4,5-bisphosphate by Phospholipase C. DAGs activate Protein Kinase C (PKC), which is a key regulator of signal transduction, cellular regulation, and tumor promotion.
  
  

Gambiertoxin 4b

• CAS RN:
• 123676-76-6

• Formula:
• C60H84O16

• InChI:
• InChI=1S/C60H84O16/c1-7-8-13-34-14-11-17-41-56(65-34)53(63)57-49(69-41)26-43-40(72-57)21-20-38-39(67-43)19-18-37-35(66-38)15-9-10-16-36-45(68-37)28-50(61)59(6)51(71-36)29-46-47(75-59)25-30(2)24-42-44(70-46)27-48-54(73-42)32(4)52(62)58-55(74-48)31(3)33(5)60(76-58)22-12-23-64-60/h7-11,13-14,18-21,30-58,61-63H,1,12,15-17,22-29H2,2-6H3/b10-9-,13-8+/t30-,31+,32+,33+,34?,35-,36+,37+,38+,39-,40-,41+,42+,43+,44-,45-,46+,47-,48+,49-,50-,51-,52+,53-,54-,55-,56+,57-,58+,59+,60-/m1/s1

• InChIKey:
• QFYRPKKCVYDHFZ-AEAYZDHWSA-N

• Gambiertoxin 4b, also known as Gambiertoxin 4b, is a useful research compound. Its molecular formula is C60H84O16 and its molecular weight is 1061.3 g/mol. The purity is usually 95%.

(2-Chloro-6-fluorophenyl)(dimethylamino)acetic acid

In Stock

• CAS RN:
• 1103976-76-6

• Formula:
• C10H11ClFNO2

• InChI:
• InChI=1S/C10H11ClFNO2/c1-13(2)9(10(14)15)8-6(11)4-3-5-7(8)12/h3-5,9H,1-2H3,(H,14,15)

• InChIKey:
• SZFVVORRSYZEMM-UHFFFAOYSA-N

• (2-Chloro-6-fluorophenyl)(dimethylamino)acetic acid is a useful research compound. Its molecular formula is C10H11ClFNO2 and its molecular weight is 231.65 g/mol. The purity is usually 95%.

3-((2-Fluorobenzyl)thio)-8-(pyrrolidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridine

Usually In Stock

• CAS RN:
• 1116076-76-6

• Formula:
• C17H17FN4O2S2

• InChI:
• InChI=1S/C17H17FN4O2S2/c18-14-7-2-1-6-13(14)12-25-17-20-19-16-15(8-5-11-22(16)17)26(23,24)21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10,12H2

• InChIKey:
• YXDWGZQAFFOIOW-UHFFFAOYSA-N

• 3-((2-Fluorobenzyl)thio)-8-(pyrrolidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C17H17FN4O2S2 and its molecular weight is 392.47. The purity is usually 95%.

5-Amino-6-bromonicotinaldehyde

In Stock

• CAS RN:
• 1289176-76-6

• Formula:
• C6H5BrN2O

• InChI:
• InChI=1S/C6H5BrN2O/c7-6-5(8)1-4(3-10)2-9-6/h1-3H,8H2

• InChIKey:
• AEKFIUNVBMPJDT-UHFFFAOYSA-N

• 5-Amino-6-bromonicotinaldehyde is a useful research compound. Its molecular formula is C6H5BrN2O and its molecular weight is 201.023. The purity is usually 95%.

N-((2,5-dimethylfuran-3-yl)methyl)-6-methoxy-1H-indole-2-carboxamide

In Stock

• CAS RN:
• 1797076-76-6

• Formula:
• C17H18N2O3

• InChI:
• InChI=1S/C17H18N2O3/c1-10-6-13(11(2)22-10)9-18-17(20)16-7-12-4-5-14(21-3)8-15(12)19-16/h4-8,19H,9H2,1-3H3,(H,18,20)

• InChIKey:
• WNIDRFZYGSFCLH-UHFFFAOYSA-N

• N-((2,5-dimethylfuran-3-yl)methyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.

9-Methyl-6-[4-(thian-4-yl)-1,4-diazepan-1-yl]purine

Usually In Stock

• CAS RN:
• 2379976-76-6

• Formula:
• C16H24N6S

• InChI:
• InChI=1S/C16H24N6S/c1-20-12-19-14-15(20)17-11-18-16(14)22-6-2-5-21(7-8-22)13-3-9-23-10-4-13/h11-13H,2-10H2,1H3

• InChIKey:
• ROEINBRSYLOVRH-UHFFFAOYSA-N

• 9-Methyl-6-[4-(thian-4-yl)-1,4-diazepan-1-yl]purine is a useful research compound. Its molecular formula is C16H24N6S and its molecular weight is 332.47. The purity is usually 95%.